N-[(1-benzylpyrrolidin-3-yl)methyl]-3-(1,2,4-triazol-1-yl)piperidine-1-carboxamide

• IUPAC Name: N-[(1-benzylpyrrolidin-3-yl)methyl]-3-(1,2,4-triazol-1-yl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H28N6O/c27-20(25-9-4-7-19(14-25)26-16-21-15-23-26)22-11-18-8-10-24(13-18)12-17-5-2-1-3-6-17/h1-3,5-6,15-16,18-19H,4,7-14H2,(H,22,27)
• InChI Key: UBOGNGMZDZKPIW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2CCN(C2)CC3=CC=CC=C3)N4C=NC=N4
• Molecular Formula: C20H28N6O
• Molecular Weight: 368.5 g/mol

Description

N-[(1-benzylpyrrolidin-3-yl)methyl]-3-(1,2,4-triazol-1-yl)piperidine-1-carboxamide is a complex organic compound that has garnered interest in various scientific fields due to its unique structure and potential applications. This compound features a combination of a benzylpyrrolidine moiety, a triazole ring, and a piperidine carboxamide group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-benzylpyrrolidin-3-yl)methyl]-3-(1,2,4-triazol-1-yl)piperidine-1-carboxamide typically involves multiple steps, starting with the preparation of the benzylpyrrolidine intermediate. This intermediate is then reacted with a triazole derivative under specific conditions to form the desired compound. Common reagents used in these reactions include organic solvents, catalysts, and protective groups to ensure the stability of intermediates.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to streamline the production process. Quality control measures, including chromatography and spectroscopy, are essential to ensure the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[(1-benzylpyrrolidin-3-yl)methyl]-3-(1,2,4-triazol-1-yl)piperidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum